Cas no 89605-12-9 (Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester)

Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester structure
89605-12-9 structure
Product Name:Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester
CAS No:89605-12-9
MF:C7H9ClO3
MW:176.597561597824
CID:595220
PubChem ID:13826568
Update Time:2025-04-19

Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester
    • prop-2-enyl 4-chloro-3-oxobutanoate
    • 89605-12-9
    • allyl 4-chloroacetoacetate
    • RKKOBITWQBBTDH-UHFFFAOYSA-N
    • SCHEMBL1933921
    • DTXSID40550559
    • allyl 4-chloro-acetoacetate
    • Prop-2-en-1-yl 4-chloro-3-oxobutanoate
    • Inchi: 1S/C7H9ClO3/c1-2-3-11-7(10)4-6(9)5-8/h2H,1,3-5H2
    • InChI Key: RKKOBITWQBBTDH-UHFFFAOYSA-N
    • SMILES: ClCC(CC(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 176.0240218g/mol
  • Monoisotopic Mass: 176.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų
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